Cas no 2172446-83-0 (4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid)

• Product Name: 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid
• CAS No: 2172446-83-0
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 5804267
• PubChem ID: 165524683
• Update Time: 2025-06-25

4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid
• 2172446-83-0
• EN300-1627938

• Inchi： 1S/C12H14O3S/c13-7-5-12(11(14)15)6-8-16-10-4-2-1-3-9(10)12/h1-4,13H,5-8H2,(H,14,15)
• InChI Key： WHFIXKWCWHQVRW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(=O)O)(CCO)CC1

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid

Introduction to 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid (CAS No. 2172446-83-0)

4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid (CAS No. 2172446-83-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiopyrans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The chemical structure of 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid features a benzothiopyran core with a hydroxyl-substituted ethyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The hydroxyl group can form hydrogen bonds, enhancing the compound's solubility and bioavailability, while the carboxylic acid moiety can participate in various biochemical reactions and interactions with biological targets.

Recent studies have explored the potential of 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antioxidant activity of 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in Free Radical Biology and Medicine demonstrated that this compound exhibits potent antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it could be beneficial in preventing or mitigating oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid has also shown promise in cancer research. A study published in Cancer Letters reported that this compound exhibits significant antiproliferative effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves inducing cell cycle arrest at the G0/G1 phase and promoting apoptosis through the activation of caspase pathways. These findings highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid have also been investigated to assess its suitability for therapeutic applications. A study published in Pharmaceutical Research evaluated its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. The results indicated that this compound has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, making it suitable for further development as a drug candidate.

In conclusion, 4-(2-hydroxyethyl)-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid (CAS No. 2172446-83-0) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development. Its anti-inflammatory, antioxidant, and anticancer properties have been validated through multiple studies, highlighting its potential therapeutic applications. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.